Methyl 4-[({6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}amino)carbonyl]benzoate

• IUPAC Name: methyl 4-[[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]carbamoyl]benzoate
• InChI: InChI=1S/C18H17N3O5S2/c1-21(2)28(24,25)13-8-9-14-15(10-13)27-18(19-14)20-16(22)11-4-6-12(7-5-11)17(23)26-3/h4-10H,1-3H3,(H,19,20,22)
• InChI Key: CAYFFJUSOSZSHD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H17N3O5S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 923678-30-2

Description

“Methyl 4-[({6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}amino)carbonyl]benzoate” is an organic compound containing a benzothiazole ring, which is a type of heterocyclic compound. The molecule also contains a sulfonyl group, which consists of a sulfur atom bonded to two oxygen atoms and an organic substituent.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of benzothiazole possess significant antimicrobial properties. For instance, the synthesis of novel derivatives has shown promising antibacterial and antifungal activities against a variety of microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi. These compounds have been evaluated for their potential as antimicrobial agents, with some showing higher activity compared to reference drugs (Ghorab et al., 2017).

Anticancer Agents

The development of indapamide derivatives has been explored for their pro-apoptotic and anticancer activities. Certain derivatives have demonstrated significant inhibitory effects on melanoma cell lines, showcasing their potential as anticancer agents. The research also includes evaluations of these compounds as inhibitors of human carbonic anhydrase isoforms, indicating a multifaceted approach to cancer therapy (Yılmaz et al., 2015).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effects on steel in acidic environments. These studies have revealed that such compounds can significantly protect against corrosion, offering a potential application in industrial settings where metal preservation is crucial (Hu et al., 2016).

Environmental Impact and Degradation

The environmental fate of related sulfonylurea herbicides has been investigated, highlighting the degradation pathways and impact on watersheds. Such studies are essential for understanding the ecological implications of these compounds and ensuring their safe use in agricultural practices (Neary & Michael, 1989).